Cas no 1421444-19-0 (N-(furan-2-yl)methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide)

• Product Name: N-(furan-2-yl)methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide
• CAS No: 1421444-19-0
• MF: C₁₇H₂₄N₄O₃
• MW: 332.397463798523
• CID: 6332710
• PubChem ID: 71793469
• Update Time: 2025-10-31

N-(furan-2-yl)methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide
• VU0540647-1
• 1421444-19-0
• N-[(furan-2-yl)methyl]-2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide
• F6246-0017
• N-(furan-2-ylmethyl)-2-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide
• N-(furan-2-ylmethyl)-2-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]acetamide
• AKOS024543796

• Inchi： 1S/C17H24N4O3/c1-12(2)16-19-20-17(24-16)13-5-7-21(8-6-13)11-15(22)18-10-14-4-3-9-23-14/h3-4,9,12-13H,5-8,10-11H2,1-2H3,(H,18,22)
• InChI Key： SOIYCPWFKARZMF-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CCN(CC(NCC2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 332.18484064g/mol
• Monoisotopic Mass: 332.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.4Ų

Additional information on N-(furan-2-yl)methyl-2-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide

Comprehensive Overview of N-(furan-2-yl)methyl-2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide (CAS No. 1421444-19-0)

In the realm of medicinal chemistry and pharmaceutical research, N-(furan-2-yl)methyl-2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide (CAS No. 1421444-19-0) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a furan ring, a 1,3,4-oxadiazole moiety, and a piperidine scaffold, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given its ability to interact with biological targets such as enzymes and receptors.

The compound's CAS number 1421444-19-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its IUPAC name, N-(furan-2-yl)methyl-2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide, highlights the presence of a furan-2-ylmethyl group attached to an acetamide linker, further connected to a piperidine ring substituted with a 5-isopropyl-1,3,4-oxadiazole. This intricate architecture is often associated with enhanced bioavailability and target specificity, key factors in modern drug design.

Recent trends in pharmaceutical research emphasize the importance of heterocyclic compounds, and N-(furan-2-yl)methyl-2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide fits perfectly into this narrative. The 1,3,4-oxadiazole ring, in particular, is known for its role in improving metabolic stability and binding affinity. Coupled with the furan and piperidine components, this compound exhibits promising pharmacokinetic properties, making it a subject of ongoing studies in areas like central nervous system (CNS) disorders and anti-inflammatory therapies.

From a synthetic perspective, the preparation of N-(furan-2-yl)methyl-2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide involves multi-step organic transformations. Key steps include the condensation of furan-2-carbaldehyde with 2-chloroacetamide, followed by nucleophilic substitution with 4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidine. Such synthetic routes are often optimized for yield and purity, ensuring the compound's suitability for preclinical evaluations. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to confirm its structural integrity.

The growing interest in small-molecule therapeutics has propelled the demand for novel compounds like N-(furan-2-yl)methyl-2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide. Its potential applications extend beyond traditional medicine, with exploratory studies investigating its utility in agricultural chemistry and material science. For instance, the furan and oxadiazole motifs are known to exhibit pesticidal and fungicidal activities, opening avenues for agrochemical development.

In the context of drug-likeness, N-(furan-2-yl)methyl-2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide adheres to Lipinski's rule of five, a benchmark for oral bioavailability. Its logP value, molecular weight, and hydrogen bond donors/acceptors align with the criteria for potential drug candidates. Computational modeling further predicts favorable interactions with targets like G-protein-coupled receptors (GPCRs) and kinases, underscoring its therapeutic relevance.

As the scientific community continues to explore N-(furan-2-yl)methyl-2-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide, its CAS number 1421444-19-0 remains a pivotal reference for researchers. The compound's structural complexity and functional diversity position it as a valuable asset in the quest for innovative solutions to unmet medical needs. Whether in neurodegenerative disease research or infectious disease management, this molecule exemplifies the intersection of chemistry and biology in advancing human health.